N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide

• IUPAC Name: 2-hydroxy-N-[(E)-1-[3-[(2-methylbenzoyl)amino]phenyl]ethylideneamino]naphthalene-1-carboxamide
• InChI: InChI=1S/C27H23N3O3/c1-17-8-3-5-12-22(17)26(32)28-21-11-7-10-20(16-21)18(2)29-30-27(33)25-23-13-6-4-9-19(23)14-15-24(25)31/h3-16,31H,1-2H3,(H,28,32)(H,30,33)/b29-18+
• InChI Key: FWJZFZMSHHQALL-RDRPBHBLSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=NNC(=O)C3=C(C=CC4=CC=CC=C43)O)C
• Isomeric SMILES: CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)/C(=N/NC(=O)C3=C(C=CC4=CC=CC=C43)O)/C
• Molecular Formula: C27H23N3O3
• Molecular Weight: 437.5 g/mol

Description

N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide, also known as HNEE, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. HNEE is a synthetic compound that was first synthesized in 2011 by researchers at the University of California, Davis. Since then, several studies have been conducted to investigate the properties and potential uses of HNEE.

Mechanism of Action

The mechanism of action of N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide is not fully understood. However, studies have shown that N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide interacts with cellular proteins and enzymes, leading to changes in cellular function. N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide inhibits the growth and proliferation of cancer cells. It has also been shown to reduce inflammation in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide in lab experiments is that it is a relatively simple compound to synthesize. It also has a wide range of potential applications, making it a versatile compound for researchers to work with. However, one limitation of using N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide. One area of interest is the development of N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide-based drug delivery systems for the treatment of cancer and other diseases. Another area of interest is the development of new materials and coatings based on N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide. Additionally, further studies are needed to fully understand the mechanism of action of N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide and its potential applications in environmental science.

Scientific Research Applications

N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been studied extensively for its potential applications in various fields, including medicine, materials science, and environmental science. In medicine, N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a drug delivery system.
In materials science, N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been investigated for its potential use in the development of new materials, such as polymers and coatings. It has also been studied for its ability to act as a fluorescent probe for the detection of metal ions.
In environmental science, N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been studied for its potential use in the removal of heavy metals from contaminated water sources. It has also been investigated for its ability to act as a sensor for the detection of pollutants in the environment.